Cas no 713-36-0 (1-Benzyl-2-methylbenzene)

1-Benzyl-2-methylbenzene Properties

Names and Identifiers

• Benzene,1-methyl-2-(phenylmethyl)-
• 2-Methyldiphenylmethane
• 2-Benzyltoluene
• benzyl-toluene
• methane,phenyl-o-tolyl
• o-benzyltoluene
• o-Tolylphenylmethane
• phenyl-2-tolylmethane
• phenyl-o-tolyl-methane
• 1-Benzyl-2-methylbenzene
• Phenyl-o-tolylmethane
• Benzene, 1-methyl-2-(phenylmethyl)-
• Methane, phenyl-o-tolyl-
• 1-Methyl-2-benzylbenzene
• 2'-Methyldiphenylmethane
• .alpha.-Phenyl-o-xylene
• M5THG68A7C
• PQTAUFTUHHRKSS-UHFFFAOYSA-N
• Monobenzyl toluene
• Methyldiphenylmethane
• alpha-Phenyl-o-xylene
• o-benzyl-toluene
• 1-benzyl-2-me
• AS-3168
• NSC75366
• 27776-01-8
• UNII-0RR5LJC1NR
• 1-Benzyl-2-methylbenzene #
• NSC-75366
• A837154
• 0RR5LJC1NR
• 1-benzyl-2-methyl-benzene
• 713-36-0
• DTXSID40892047
• EINECS 211-927-7
• F76023
• Q27283518
• FT-0676302
• MFCD00270116
• NS00006088
• NSC 75366
• EINECS 248-654-8
• AKOS006346707
• 1-methyl-2-(phenylmethyl)benzene
• CCG-40358
• Benzene, methyl(phenylmethyl)-
• EC 248-654-8
• UNII-M5THG68A7C
• +Expand

• MDL： MFCD00270116
• InChIKey： PQTAUFTUHHRKSS-UHFFFAOYSA-N
• Inchi： 1S/C14H14/c1-12-7-5-6-10-14(12)11-13-8-3-2-4-9-13/h2-10H,11H2,1H3
• SMILES： C([H])([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 182.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.10955
• Heavy Atom Count: 14
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.58580
• PSA: 0.00000
• Refractive Index: 1.5740
• Boiling Point: 92°C 1mm
• Melting Point: 6.64°C
• Flash Point: 122.3 °C
• Density: 0,99 g/cm3